Cas no 1206995-29-0 (N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide)

• Product Name: N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• CAS No: 1206995-29-0
• MF: C₁₉H₁₄F₂N₄O₂
• MW: 368.336870670319
• CID: 6261669
• PubChem ID: 45505049
• Update Time: 2025-06-11

N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide
• VU0523561-1
• SR-01000925457-1
• 1206995-29-0
• N-[2-[(2,6-difluorophenyl)carbamoylamino]phenyl]pyridine-2-carboxamide
• SR-01000925457
• N-(2-{[(2,6-difluorophenyl)carbamoyl]amino}phenyl)pyridine-2-carboxamide
• AKOS024522057
• F5839-0039
• N-(2-(3-(2,6-difluorophenyl)ureido)phenyl)picolinamide

• Inchi： 1S/C19H14F2N4O2/c20-12-6-5-7-13(21)17(12)25-19(27)24-15-9-2-1-8-14(15)23-18(26)16-10-3-4-11-22-16/h1-11H,(H,23,26)(H2,24,25,27)
• InChI Key： RGQVQHBWPCHORX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NC1=CC=CC=C1NC(C1C=CC=CN=1)=O)=O)F

Computed Properties

• Exact Mass: 368.10848203g/mol
• Monoisotopic Mass: 368.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide

Comprehensive Overview of N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS No. 1206995-29-0)

N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS No. 1206995-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both pyridine-2-carboxamide and difluorophenyl moieties contributes to its distinctive chemical properties, making it a subject of interest for researchers focusing on targeted therapies and molecular interactions.

In recent years, the demand for novel compounds like N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide has surged due to the growing emphasis on precision medicine. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating complex diseases. The compound's CAS No. 1206995-29-0 is frequently searched in academic databases and chemical registries, reflecting its relevance in contemporary scientific inquiries.

One of the key areas where N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide is being studied is its interaction with enzyme systems. The pyridine-2-carboxamide group is known to exhibit affinity for certain enzymatic active sites, which could be leveraged for designing inhibitors or activators. Additionally, the difluorophenyl component enhances the compound's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

The synthesis of N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists are increasingly adopting green chemistry principles to optimize its production, aligning with the global push for sustainable research practices. This approach not only reduces environmental impact but also improves the scalability of the compound for industrial applications.

From a commercial perspective, CAS No. 1206995-29-0 is listed in several chemical catalogs, catering to the needs of pharmaceutical companies and research institutions. The compound's versatility has also sparked interest in material science, where its derivatives are being explored for advanced applications. As the scientific community continues to uncover its potential, N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide is poised to play a pivotal role in future innovations.

In conclusion, N-(2-{(2,6-difluorophenyl)carbamoylamino}phenyl)pyridine-2-carboxamide (CAS No. 1206995-29-0) represents a fascinating area of study with broad implications across multiple disciplines. Its unique structural features and potential applications make it a compound worth watching in the evolving landscape of chemical and biomedical research.